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Compound of Interest

Compound Name: Cerium trifluoromethanesulfonate

Cat. No.: B8022291

Introduction

Cerium(lll) trifluoromethanesulfonate, also known as cerium(lll) triflate, is a powerful and
versatile Lewis acid catalyst increasingly employed in organic synthesis and catalysis. Its high
catalytic activity, water tolerance, and recyclability make it an attractive option for a wide range
of chemical transformations. This technical guide provides an in-depth overview of cerium(lll)
trifluoromethanesulfonate, including its chemical properties, safety data, and detailed
experimental protocols for its application in key organic reactions. This document is intended
for researchers, scientists, and drug development professionals seeking to leverage the unique
catalytic capabilities of this compound.

Chemical and Physical Properties

Cerium(Ill) trifluoromethanesulfonate is a white to off-white solid, typically available as a

hydrate. It is soluble in polar solvents, a characteristic that enhances its utility in various
reaction media.[1]
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Property Value Reference
CAS Number 76089-77-5 [2]
Molecular Formula C3CeF909S3 [2]
Molecular Weight 587.31 g/mol [2]

White to off-white powder or
Appearance

crystals
Solubility Soluble in water [3]

Safety and Hazard Information

Cerium(Ill) trifluoromethanesulfonate is a corrosive substance that requires careful handling.
Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab
coat, should be worn at all times. Work should be conducted in a well-ventilated fume hood.

GHS Hazard Classification[4]

Hazard Class Category
Skin corrosion/irritation 1C
Serious eye damage/eye irritation 1

Hazard Statements (H-phrases)[4]

o H314: Causes severe skin burns and eye damage.

e H318: Causes serious eye damage.

Precautionary Statements (P-phrases)

e P260: Do not breathe dust/fume/gas/mist/vapors/spray.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P301+P330+P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.
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e P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.
Rinse skin with water/shower.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P310: Immediately call a POISON CENTER or doctor/physician.

First Aid Measures

Exposure Route First Aid Measures

Move the person to fresh air and keep
Inhalation comfortable for breathing. Immediately call a

poison center or doctor.

Take off immediately all contaminated clothing.
Skin Contact Rinse skin with water or shower. Immediately

call a poison center or doctor.

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o ) )

do. Continue rinsing. Immediately call a poison

center or doctor.

) Rinse mouth. Do NOT induce vomiting.
Ingestion ] .
Immediately call a poison center or doctor.

Applications in Organic Synthesis

As a potent Lewis acid, cerium(lll) trifluoromethanesulfonate catalyzes a variety of organic
reactions, including Friedel-Crafts acylations, acetalizations, and the deprotection of protecting
groups. Its utility is particularly noted in reactions requiring mild conditions and tolerance to
functional groups.

Experimental Protocols
Acetalization of Ketones
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This protocol describes a general procedure for the protection of a ketone as its dimethyl acetal
using cerium(lll) trifluoromethanesulfonate as a catalyst.[1][5]

Materials:

Ketone (1.0 mmol)

o Trimethyl orthoformate (1.5 mmol)

e Methanol (5 mL)

e Cerium(lll) trifluoromethanesulfonate (0.05 mmol, 5 mol%)
o Saturated sodium bicarbonate solution

o Diethyl ether or other suitable extraction solvent
e Anhydrous sodium sulfate

e Round-bottom flask

e Magnetic stirrer and stir bar

o Standard laboratory glassware for work-up
Procedure:

» To a stirred solution of the ketone (1.0 mmol) and trimethyl orthoformate (1.5 mmol) in
methanol (5 mL) in a round-bottom flask, add cerium(lll) trifluoromethanesulfonate (0.05
mmol).

 Stir the reaction mixture at room temperature. Monitor the reaction progress by thin-layer
chromatography (TLC).

e Upon completion, quench the reaction by adding saturated sodium bicarbonate solution.
o Extract the aqueous layer with diethyl ether.

o Combine the organic extracts and wash with brine.
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» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to afford the crude product.

 Purify the product by column chromatography on silica gel if necessary.

Deprotection of Acetals

This protocol outlines a method for the chemoselective cleavage of acetals to their
corresponding carbonyl compounds using cerium(lll) trifluoromethanesulfonate.[6][7]

Materials:

e Acetal (1.0 mmol)

o Nitromethane (saturated with water) (5 mL)

o Cerium(lll) trifluoromethanesulfonate (0.05 - 0.30 mmol, 5-30 mol%)
o Water

e Dichloromethane or other suitable extraction solvent
e Anhydrous sodium sulfate

e Round-bottom flask

e Magnetic stirrer and stir bar

o Standard laboratory glassware for work-up
Procedure:

o To a solution of the acetal (1.0 mmol) in nitromethane saturated with water (5 mL), add
cerium(lll) trifluoromethanesulfonate (0.05 mmol for dialkyl acetals, 0.30 mmol for cyclic
acetals).

 Stir the mixture at room temperature. Monitor the reaction by TLC.

 After the reaction is complete, add water to the reaction mixture.
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o Extract the aqueous layer with dichloromethane.
o Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

« Filter and concentrate the solution under reduced pressure to yield the crude carbonyl

compound.

 Purify the product by column chromatography if required.

Visualizations
Lewis Acid Catalyzed Acetalization Workflow

The following diagram illustrates the general workflow for the cerium(lil)
trifluoromethanesulfonate-catalyzed acetalization of a carbonyl compound.
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Caption: Experimental workflow for Lewis acid catalyzed acetalization.

lllustrative Signaling Pathway Modulation by Cerium
Compounds

While cerium(lll) trifluoromethanesulfonate is primarily used in organic synthesis, other cerium
compounds, such as cerium oxide nanoparticles, have been shown to interact with biological
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systems and modulate signaling pathways, often related to oxidative stress.[8][9] The diagram
below provides a simplified, illustrative example of how a cerium compound might influence a
cellular signaling pathway. Note: This is a generalized representation and not a direct pathway

for cerium(lll) trifluoromethanesulfonate.
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Caption: Simplified model of a cerium compound modulating an oxidative stress signaling
pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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